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Compound of Interest

Compound Name: Dibenzyl terephthalate

Cat. No.: B057955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dibenzyl terephthalate, a

significant diester compound. The document details its chemical identity, physicochemical

properties, synthesis methodologies, and key applications, with a focus on its role in polymer

chemistry and sustainable materials science.

Chemical Identity and Structure
Dibenzyl terephthalate is a diester formed from terephthalic acid and two benzyl alcohol

molecules.[1] Its structure features a central para-substituted benzene ring symmetrically

esterified with two benzyl groups.[2] This molecular architecture, particularly the benzyl ester

linkages, enhances its solubility in organic solvents compared to aliphatic terephthalate esters.

[2]

The systematic IUPAC name for this compound is dibenzyl benzene-1,4-dicarboxylate or 1,4-

benzenedicarboxylic acid, bis(phenylmethyl) ester.[2][3] It is identified by the CAS Registry

Number 19851-61-7.[2]

Physicochemical Properties
Dibenzyl terephthalate is an off-white to pale yellow solid at room temperature.[4] Its

properties are crucial for its applications, particularly its high thermal stability, which makes it
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suitable for high-temperature processes.[2] A summary of its key quantitative data is presented

in the table below.

Property Value Reference

IUPAC Name
dibenzyl benzene-1,4-

dicarboxylate
[2][3]

Synonyms
1,4-Benzenedicarboxylic Acid,

Bis(phenylmethyl) Ester
[2]

CAS Number 19851-61-7 [2][5]

Molecular Formula C₂₂H₁₈O₄ [2][5]

Molecular Weight 346.38 g/mol [2][5]

Melting Point 95-99°C [2][4][5]

Boiling Point ~441.12°C (estimated) [5][6]

Density ~1.16-1.208 g/cm³ (estimated) [4][5]

Solubility

Soluble in chloroform, ethyl

acetate, ethanol, ether;

Insoluble in water.

[2][4][6]

XLogP3
5.3 (indicating high

hydrophobicity)
[2]

Synthesis and Experimental Protocols
Dibenzyl terephthalate can be synthesized via several routes, most notably through the

chemical recycling of polyethylene terephthalate (PET) or by direct esterification. These

methods are detailed below.

This protocol describes the depolymerization of PET using benzyl alcohol, a process significant

for chemical recycling.[7][8] The reaction employs a zinc acetate catalyst to facilitate the

transesterification at atmospheric pressure.[7][8]

Experimental Protocol:
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Place 3.0 g of PET, cut into approximately 0.25 in. x 0.25 in. squares, into a 100-mL round-

bottom flask.[8]

Add a Teflon-coated stir bar, 30 mL of benzyl alcohol, and 0.6 g of zinc acetate to the flask.

[8]

Attach a water-cooled condenser and reflux the stirred mixture for 24 hours.[8] The reaction

is typically conducted at approximately 145°C.[1][2]

After reflux, wash the product mixture with 100 mL of distilled water and decant the water.[8]

Add 50 mL of methanol to the product mixture and cool it in an ice bath to induce

crystallization.[8]

Collect the resulting white crystals of crude dibenzyl terephthalate by suction filtration.[8]

The product can be further purified by recrystallization from methanol.[1] Characterization is

typically performed using FTIR and NMR spectroscopy to confirm the structure.[1][2]

An alternative synthesis route involves the reaction of terephthaloyl chloride with benzyl

alcohol.[7][8]

Experimental Protocol:

To a test tube containing 2.5 g of terephthaloyl chloride, add 10 mL of benzyl alcohol

followed by 2 mL of pyridine.[8]

Place the mixture in a hot water bath maintained at 85°C for 15 minutes, stirring

intermittently.[8]

Cool the product mixture to room temperature.[8]

Add 10–20 mL of methanol to the test tube and cool the contents in an ice bath to precipitate

the product.[8]

Collect the crude product by suction filtration.[8] The purification and characterization steps

are identical to those described in Method 1.[8]
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Synthesis Workflow Diagram

Synthesis Pathways of Dibenzyl Terephthalate

Method 1: Transesterification Method 2: Direct Esterification

Polyethylene Terephthalate (PET)

Reflux (24h, ~145°C)

Benzyl Alcohol Zinc Acetate (Catalyst)

Crude Product Mixture

Purification
(Methanol Wash, Crystallization)

Terephthaloyl Chloride

Heat (15min, 85°C)

Benzyl Alcohol Pyridine

Crude Product Mixture

Dibenzyl Terephthalate (DBT)

Click to download full resolution via product page

Caption: Synthesis pathways for Dibenzyl terephthalate.

Applications and Mechanisms of Action
The primary utility of dibenzyl terephthalate lies in polymer and materials science, with

emerging relevance in sustainable chemistry.
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Monomer for Polymer Synthesis: It serves as a monomer in the production of polyesters.[1]

[2] The benzyl ester groups can enhance reactivity compared to conventional terephthalic

acid derivatives during polymerization.[1]

Chemical Recycling of PET: A key application is its role as an intermediate in the chemical

recycling of PET waste.[1][7] The depolymerization of PET to dibenzyl terephthalate allows

for the recovery of valuable monomers from plastic waste, contributing to a circular economy.

[1][2]

Plasticizers and Additives: It has been investigated as a plasticizer in rubber formulations

and as a functional additive in advanced materials.[1][2] Its incorporation can improve

thermal stability, crystallinity, and mechanical properties such as tensile strength in polymer

systems.[1]

Precursor for Fine Chemicals: Dibenzyl terephthalate is used in the laboratory synthesis of

Pharacine, a natural p-cyclophane.[5][6][9]

In the context of drug development, the parent compound does not have a described signaling

pathway or direct therapeutic use. However, isotopically labeled versions, such as Dibenzyl

Phthalate-d4, are utilized as internal standards or tracers for quantitative analysis in

pharmacokinetic and metabolic studies using techniques like GC-MS or LC-MS.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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